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SGC0946 stock solution preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: SGC0946

CAS No.: 1561178-17-3

Cat. No.: S543086

Stock Solution Preparation Data

The table below consolidates the preparation and storage information for SGC0946 from chemical suppliers.

Specification from MedChemExpress Specification from Selleckchem
Parameter
(MCE) [1] [2]
Recommended DMSO DMSO
Solvent
Stock 10 mM (provided as ready-made solution) 100 mg/mL (161.66 mM)
Concentration
Solubility in 50 mg/mL (80.83 mM) 100 mg/mL (161.66 mM)
DMSO
Storage -80°C (2 years) or -20°C (1 year) Information not specified in search
Temperature results
Important Note Hygroscopic DMSO significantly impacts Moisture-absorbing DMSO
solubility; use newly opened DMSO. reduces solubility; use fresh
DMSO.
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Experimental Protocols from Literature

SGC0946 has been used in various cell-based studies. Here are examples of how researchers have prepared

and used it in experiments, which can serve as practical guides.

Working

Incubation

Key Findings /

Assay Type Cell Lines . . Citation
Concentration Time Effect
Cell Viability A431 cells 0-100 uM 4 days Inhibited DOT1L
Assay with an IC50 of 2.65
nM [1].
Western Blot Molm13 MLL 1uM 3 -7 days Time- and dose-
Analysis cells dependent
reduction of the
H3K79me2 mark
[1].

Cell SK-OV-3 and 0.2,2,0or20 uM 12 days Inhibited growth in

Proliferation TOV21G cells a dose- and time-

Assay (Ovarian dependent manner
Cancer) [1].

In Vivo Study  Mouse 10 mg/kg Twice a week  Suppressed tumor
orthotopic for 6 weeks progression [1].
xenograft
model

Critical Notes for Preparation

Based on supplier data, here are the crucial points to ensure successful stock solution preparation:

e Use Fresh, Anhydrous DMSO: Both suppliers stress that water absorbed by DMSO (hygroscopic)

can significantly reduce the solubility of SGC0946. Always use a newly opened, dry bottle of DMSO
for preparing stock solutions [1] [2].
¢ Confirm Solubility: While Selleckchem reports a solubility of 100 mg/mL [2], MCE recommends a
maximum of 50 mg/mL and notes that the product may require ultrasonication to fully dissolve [1]. You

© 2026 Smolecule. All rights reserved.

2/6

Tech Support


https://www.smolecule.com/products/s543086?utm_src=pdf-body
https://www.medchemexpress.com/SGC0946.html?srsltid=AfmBOoo_iMUh17N4B8A7F4HA9XGQ-hbOF8toJYJgaDGL4qauQXFmDk6L
https://www.medchemexpress.com/SGC0946.html?srsltid=AfmBOoo_iMUh17N4B8A7F4HA9XGQ-hbOF8toJYJgaDGL4qauQXFmDk6L
https://www.medchemexpress.com/SGC0946.html?srsltid=AfmBOoo_iMUh17N4B8A7F4HA9XGQ-hbOF8toJYJgaDGL4qauQXFmDk6L
https://www.medchemexpress.com/SGC0946.html?srsltid=AfmBOoo_iMUh17N4B8A7F4HA9XGQ-hbOF8toJYJgaDGL4qauQXFmDk6L
https://www.smolecule.com/products/s543086?utm_src=pdf-body
https://www.medchemexpress.com/SGC0946.html?srsltid=AfmBOoo_iMUh17N4B8A7F4HA9XGQ-hbOF8toJYJgaDGL4qauQXFmDk6L
https://www.selleckchem.com/products/sgc-0946.html
https://www.selleckchem.com/products/sgc-0946.html
https://www.medchemexpress.com/SGC0946.html?srsltid=AfmBOoo_iMUh17N4B8A7F4HA9XGQ-hbOF8toJYJgaDGL4qauQXFmDk6L
https://www.smolecule.com/products/s543086?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

may need to adjust your stock concentration based on practical experience.
e Aliquot for Stability: To preserve stability and prevent repeated freeze-thaw cycles, which can lead
to compound degradation, aliquot the stock solution after preparation [1].

Experimental Workflow & Mechanism of Action

To help visualize how SGC0946 is typically used in an experimental context and how it functions, I've

created the following diagrams.

[SGC0946 Stock SqutiorD
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Diagram 1: A general workflow for a cell-based experiment using SGC0946. The "Harvest & Analyze" step

can occur at different time points depending on the specific readout, as shown in the table above.
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Diagram 2: The mechanism of action of SGC0946. SGC0946 is a potent and selective inhibitor of the
DOTIL methyltransferase. It competes with the co-factor S-adenosylmethionine (SAM) to bind DOTIL,
thereby preventing the methylation of histone H3 on lysine 79 (H3K79). This inhibition leads to reduced
levels of H3K79 methylation, which in MLL-rearranged leukemia cells results in the downregulation of
critical oncogenic genes like HOXA9 and MEIS1, ultimately suppressing cell self-renewal and inducing cell

death [1] [3] [4].

Troubleshooting Common Issues

Based on the available information, here are solutions to potential problems:

¢ Problem: Precipitate in stock solution.
o Solution: Ensure DMSO is fresh and anhydrous. Gently warm the vial and briefly ultrasonicate.
If precipitate persists, consider preparing a lower concentration stock (e.g., 50 mg/mL as noted
by MCE [1]).
¢ Problem: Lack of expected biological effect in cells.
o Verification Steps:
= Check Stock Integrity: Ensure the stock solution has not been through excessive
freeze-thaw cycles and has been stored correctly.
= Confirm Target Engagement: Include a positive control in your experiment. A direct way
to verify SGC0946 activity is to measure global H3K79me2 levels via Western blot after
treatment; a significant reduction should be observed [1] [5].
= Review Working Concentration: Validate that the final concentration used is effective in
your specific cell line model, as potency can vary.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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